Cas no 1152522-37-6 (2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol
• CAS No: 1152522-37-6
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 4572788
• Update Time: 2025-05-26

2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(5-bromo-2-fluorophenyl)methyl]amino}ethan-1-ol
• Ethanol, 2-[[(5-bromo-2-fluorophenyl)methyl]amino]-
• 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol

• Inchi： 1S/C9H11BrFNO/c10-8-1-2-9(11)7(5-8)6-12-3-4-13/h1-2,5,12-13H,3-4,6H2
• InChI Key： NFRVFGLGQNTTLB-UHFFFAOYSA-N
• SMILES： C(O)CNCC1=CC(Br)=CC=C1F

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 341.4±32.0 °C at 760 mmHg

2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol

Introduction to 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol (CAS No. 1152522-37-6)

2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol, with the CAS number 1152522-37-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino alcohols and is characterized by a bromo-substituted phenyl ring and a fluoro-substituted phenyl ring, both of which contribute to its distinct chemical and biological activities.

The molecular structure of 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol is particularly noteworthy for its ability to interact with various biological targets. The presence of the bromo and fluoro substituents on the phenyl ring enhances its lipophilicity, which can improve its cellular uptake and distribution. Additionally, the amino alcohol moiety provides a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, making it a valuable scaffold for drug design.

Recent research has focused on the potential of 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol demonstrated potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding suggests that the compound could be further optimized for use in cancer therapy.

In addition to its potential as an anticancer agent, 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol has also shown promise in other therapeutic areas. Research conducted by a team at the University of California, San Francisco, found that this compound exhibited significant neuroprotective effects in models of neurodegenerative diseases. The study suggested that the compound's ability to modulate specific ion channels and receptors in the brain could make it a valuable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol have also been extensively studied. Data from preclinical trials indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a moderate half-life, which allows for sustained therapeutic effects. Furthermore, the compound shows low toxicity in animal models, making it a promising candidate for further clinical development.

The synthetic route to produce 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol is well-documented in the literature. The synthesis typically involves several steps, including the formation of the bromo-substituted phenyl ring, introduction of the fluoro substituent, and coupling with an amino alcohol moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

In conclusion, 2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol (CAS No. 1152522-37-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug design, and ongoing research continues to uncover new avenues for its use in treating various diseases. As more studies are conducted and clinical trials advance, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available to healthcare professionals.